
Feigrisolide A CAS number and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Feigrisolide A

Cat. No.: B1246258 Get Quote

Feigrisolide A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Feigrisolide A, a naturally occurring lactone, has been the subject of chemical and biological

investigation. Initial structural elucidation has since been revised, with definitive studies now

identifying Feigrisolide A as (-)-nonactic acid, a key building block of the macrotetrolide

antibiotic nonactin. This guide provides an in-depth overview of the chemical properties,

biological activities, and experimental protocols associated with (-)-nonactic acid, the true

identity of Feigrisolide A. While direct involvement in specific signaling pathways remains an

area of active research, its role as a precursor to the potent ionophore nonactin provides

significant insight into its mechanism of action.

Chemical Properties and Identification
Initial reports on Feigrisolide A described a novel lactone structure. However, subsequent total

synthesis and spectroscopic analysis led to a structural revision, conclusively demonstrating

that Feigrisolide A is identical to (-)-nonactic acid.[1][2][3]

Table 1: Chemical and Physical Properties of (-)-Nonactic Acid (Feigrisolide A)
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Property Value Reference

CAS Number 3688-54-8 (for nonactic acid) [4]

Molecular Formula C₁₀H₁₈O₄ [4]

Molecular Weight 202.25 g/mol [4]

IUPAC Name

(2R,3R,4S,5R)-5-(( S)-1-

hydroxyethyl)-4-

methyltetrahydrofuran-2-

carboxylic acid

Appearance Colorless oil [5]

Solubility

Soluble in methanol, ethanol,

DMSO, and ethyl acetate.

Insoluble in water.

[6]

Biological Activity and Mechanism of Action
(-)-Nonactic acid, as a monomeric unit of nonactin, contributes to the significant biological

profile of the parent macrotetrolide. While the dimer of nonactic acid has been shown to lack

antibacterial and antifungal activities, the assembled nonactin molecule exhibits a range of

biological effects.[7]

The primary mechanism of action of nonactin is its function as an ionophore, with a high

selectivity for potassium ions.[8] This ability to transport cations across biological membranes

disrupts ion gradients, leading to various cellular effects.

Key Biological Activities:

Antibacterial: Nonactin is active against a range of Gram-positive bacteria.[8]

Antitumor: It displays cytotoxic activities and can inhibit drug efflux in multiple drug-resistant

cancers.[6][9]

Insecticidal and Acaricidal: Derivatives of nonactic acid have shown insecticidal and

acaricidal properties.[10][11]
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Plant Growth Promotion: Some studies have indicated a role in promoting plant growth.[10]

[11]

The biological activity of nonactin is critically dependent on the alternating stereochemistry of

its nonactic acid subunits. Both the (+) and (-) enantiomers are required for the formation of a

functional ionophore capable of binding and transporting ions.[8]

Experimental Protocols
Isolation of (-)-Nonactic Acid from Streptomyces sp.
(-)-Nonactic acid can be isolated from the culture broth of various Streptomyces species,

including Streptomyces griseus.[1] The following is a general protocol based on published

methods:

Experimental Workflow for Isolation
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Fermentation & Extraction

Purification

1. Fermentation of Streptomyces sp.

2. Centrifugation of culture broth

3. Acidification of supernatant (pH ~2)

4. Extraction with ethyl acetate

5. Concentration of organic phase

6. Silica gel column chromatography

   (Elution with EtOAc-hexanes-AcOH) 7. TLC analysis of fractions

8. Isolation of (-)-nonactic acid
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Precursor Condensation

Intermediate Modification

Final Steps

Methylmalonyl-CoA +
Succinyl-CoA +
Malonyl-CoA
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Compound 4

Ketone Reduction (C-8)
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Intramolecular
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Homononactic Acid &
(-)-Nonactic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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